Cas no 1784689-52-6 (2-(4-{[(Tert-butoxy)carbonyl]amino}thian-3-yl)acetic acid)

• Product Name: 2-(4-{[(Tert-butoxy)carbonyl]amino}thian-3-yl)acetic acid
• CAS No: 1784689-52-6
• MF: C₁₂H₂₁NO₄S
• MW: 275.364442586899
• CID: 6491070
• PubChem ID: 105531666
• Update Time: 2025-07-16

2-(4-{[(Tert-butoxy)carbonyl]amino}thian-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1154525
• 2-(4-{[(tert-butoxy)carbonyl]amino}thian-3-yl)acetic acid
• 1784689-52-6
• 2-(4-{[(Tert-butoxy)carbonyl]amino}thian-3-yl)acetic acid

• Inchi： 1S/C12H21NO4S/c1-12(2,3)17-11(16)13-9-4-5-18-7-8(9)6-10(14)15/h8-9H,4-7H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key： MMJZZIFWAORBHP-UHFFFAOYSA-N
• SMILES： S1CCC(C(CC(=O)O)C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 275.11912932g/mol
• Monoisotopic Mass: 275.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-{[(Tert-butoxy)carbonyl]amino}thian-3-yl)acetic acid

Introduction to 2-(4-{[(Tert-butoxy)carbonyl]amino}thian-3-yl)acetic acid (CAS No. 1784689-52-6) and Its Emerging Applications in Chemical Biology

2-(4-{[(Tert-butoxy)carbonyl]amino}thian-3-yl)acetic acid, identified by the CAS number 1784689-52-6, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to the class of thioamides, which are widely recognized for their role in drug discovery and medicinal chemistry. The presence of a tert-butoxy carbonyl (Boc) group in its structure enhances its stability and reactivity, making it a valuable intermediate in peptide synthesis and protease inhibition studies.

The molecular structure of 2-(4-{[(Tert-butoxy)carbonyl]amino}thian-3-yl)acetic acid consists of a thiophene ring substituted with an amino group at the 3-position and an acetic acid moiety at the 2-position. The Boc-amino functionality at the 4-position of the thiophene ring is particularly noteworthy, as it serves as a protective group for the amine moiety during synthetic procedures. This protection is crucial in multi-step synthetic routes, where selective modification of different functional groups is required.

In recent years, there has been a surge in research focused on thiophene derivatives due to their diverse pharmacological properties. Thiophenes are known for their ability to interact with biological targets such as enzymes and receptors, making them promising candidates for therapeutic applications. The compound 2-(4-{[(Tert-butoxy)carbonyl]amino}thian-3-yl)acetic acid has been explored in several preclinical studies for its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its utility as a scaffold for designing novel bioactive molecules. The combination of the thiophene core with the Boc-protected amino group allows for further derivatization, enabling researchers to fine-tune its biological activity. For instance, modifications at the 5-position of the thiophene ring can introduce additional functional groups that enhance binding affinity to specific targets. This flexibility makes 2-(4-{[(Tert-butoxy)carbonyl]amino}thian-3-yl)acetic acid a versatile tool in medicinal chemistry.

Recent advancements in computational chemistry have further accelerated the discovery of new derivatives of this compound. Molecular docking studies have revealed that analogs of 2-(4-{[(Tert-butoxy)carbonyl]amino}thian-3-yl)acetic acid can exhibit potent inhibitory effects on various enzymes implicated in disease pathogenesis. For example, studies suggest that certain derivatives may interfere with the activity of matrix metalloproteinases (MMPs), which are overexpressed in cancerous tissues and contribute to tumor progression.

The acetic acid moiety in the structure also contributes to its biological relevance. Acetic acid derivatives are well-documented for their antimicrobial and anti-inflammatory properties. By incorporating this moiety into a thiophene-based scaffold, researchers aim to develop compounds that can simultaneously target multiple disease pathways, a strategy known as polypharmacology. This approach has shown promise in reducing side effects and improving therapeutic outcomes.

Another area where 2-(4-{[(Tert-butoxy)carbonyl]amino}thian-3-yl)acetic acid has been extensively studied is in the development of protease inhibitors. Proteases play critical roles in various physiological processes, including blood clotting, inflammation, and viral replication. Inhibiting specific proteases has been a successful strategy in treating conditions such as HIV/AIDS and cancer. The Boc-amino group provides a handle for covalent inhibition or selective labeling, allowing for detailed mechanistic studies.

The synthesis of 2-(4-{[(Tert-butoxy)carbonyl]amino}thian-3-yl)acetic acid involves multi-step organic reactions, typically starting from commercially available thiophene derivatives. The introduction of the Boc group requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes.

In conclusion, 2-(4-{[(Tert-butoxy)carbonyl]amino}thian-3-yl)acetic acid (CAS No. 1784689-52-6) represents a significant advancement in chemical biology and drug discovery. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for thiophene derivatives, compounds like this one are poised to play a pivotal role in shaping future treatments.